Cas no 81418-21-5 (1-Benzyl-2-oxocyclohexanecarbonitrile)

• Product name: 1-Benzyl-2-oxocyclohexanecarbonitrile
• CAS No: 81418-21-5
• MF: C₁₄H₁₅NO
• MW: 213.2750
• CID: 2950262
• PubChem ID: 12740366

1-Benzyl-2-oxocyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-苄基-2-氧环己烷腈
• 1-Benzyl-2-oxocyclohexanecarbonitrile
• 1-benzyl-2-oxocyclohexane-1-carbonitrile
• 81418-21-5
• AKOS014728970

• Inchi： 1S/C14H15NO/c15-11-14(9-5-4-8-13(14)16)10-12-6-2-1-3-7-12/h1-3,6-7H,4-5,8-10H2
• InChI Key： LKWLBDZDUDCALL-UHFFFAOYSA-N
• SMILES： O=C1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1(C#N)C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 213.115364102Da
• Monoisotopic Mass: 213.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.9